Cas no 1019571-11-9 ((3-Fluoro-4-methylphenyl)isobutylamine)
1019571-11-9 structure
Product Name:(3-Fluoro-4-methylphenyl)isobutylamine
CAS No:1019571-11-9
MF:C11H16FN
MW:181.249846458435
CID:4676368
Update Time:2023-08-14
(3-Fluoro-4-methylphenyl)isobutylamine Chemical and Physical Properties
Names and Identifiers
-
- (3-Fluoro-4-methylphenyl)isobutylamine
- 3-fluoro-N-isobutyl-4-methylaniline
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- Inchi: 1S/C11H16FN/c1-8(2)7-13-10-5-4-9(3)11(12)6-10/h4-6,8,13H,7H2,1-3H3
- InChI Key: NZHMQFHOMRKBDW-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=CC(=C1)NCC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 147
- Topological Polar Surface Area: 12
(3-Fluoro-4-methylphenyl)isobutylamine Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
1019571-11-9 ((3-Fluoro-4-methylphenyl)isobutylamine) Related Products
- 351-28-0(3'-Fluoroacetanilide)
- 399-31-5(2'-Fluoroacetanilide)
- 452-69-7(4-Fluoro-3-methylaniline)
- 443-86-7(3-Fluoro-2-methylaniline)
- 452-77-7(3-Fluoro-4-methylaniline)
- 366-49-4(N-(5-fluoro-2-methylphenyl)acetamide)
- 399-36-0(2',4'-Difluoroacetanilide)
- 102-27-2(N-Ethyl-m-toluidine)
- 1011-15-0(1-(2-Fluorophenyl)piperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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